![molecular formula C5H8N2 B144533 2-Ethylimidazole CAS No. 1072-62-4](/img/structure/B144533.png)
2-Ethylimidazole
Overview
Description
Microwave plasma reaction of 2-ethylimidazole on poly(dimethylsiloxane) surface has been investigated.
Scientific Research Applications
Antibiofilm and Antibacterial Agents
2-Ethylimidazole derivatives have demonstrated significant potential in the field of antimicrobial research. Specifically, 2-aminoimidazole-derived compounds show an ability to inhibit and disperse biofilms, making them effective against a range of bacterial infections. These compounds can increase the efficacy of conventional antibiotics against biofilms and even resensitize multidrug-resistant strains to antibiotics (Rogers et al., 2010). Additionally, benzimidazole derivatives are being investigated for their antibacterial activities, particularly against pathogenic bacteria like Staphylococcus aureus and Escherichia coli (Khalifa et al., 2018).
Antiviral Research
The development of novel families of nitroimidazoles, such as 1-[2-(diarylmethoxy)ethyl]-2-methyl-5-nitroimidazoles, has been a significant area of research in antiviral therapeutics. These compounds have shown promising activity against HIV-1 and could potentially be used in anti-AIDS regimens (De Martino et al., 2005).
Cancer Research
Benzimidazole derivatives also demonstrate potential in cancer treatment. They have shown efficacy in inhibiting the growth of human hepatocyte carcinoma cells and liver cancer cell lines. This indicates their potential as clinical drugs in the treatment of microbial infections and tumor inhibition (Khalifa et al., 2018).
Pharmacological Applications
This compound derivatives have been explored for their pharmacological properties, such as anti-inflammatory, analgesic, and antipyretic effects. For example, compounds like 2-(5-ethylpyridin-2-yl)benzimidazole have been studied for their potential in treating inflammation and pain (Ito et al., 1982).
Material Science
In the realm of material science, this compound derivatives have been investigated for their application in dye-sensitized solar cells. The addition of these compounds in electrolytes can significantly improve the efficiency and open-circuit voltage of these solar cells (Sun et al., 2017).
Safety and Hazards
Future Directions
There are studies on the use of 2-Ethylimidazole and similar compounds in the fabrication of metal-organic frameworks (MOFs) . These MOFs have potential applications in diverse areas such as CO2 sequestration . This suggests that this compound could have significant future applications in the field of materials science .
Mechanism of Action
Target of Action
2-Ethylimidazole, also known as 2-Ethyl-1H-imidazole, is primarily used as a catalyst in the reactions of epoxy and urethanes . It is a versatile intermediate used as a building block for active ingredients .
Mode of Action
The compound interacts with its targets by facilitating the reaction process, thereby accelerating the rate of reaction . It is used as a ligand for the synthesis of hydrophobic cobalt-ethylimidazolate frameworks .
Biochemical Pathways
It is known that the compound plays a role in the synthesis of hydrophobic cobalt-ethylimidazolate frameworks .
Pharmacokinetics
It is known that the compound is a solid at room temperature , which may influence its bioavailability.
Result of Action
The primary result of this compound’s action is the facilitation of epoxy and urethane reactions . It is also used as an internal standard in the quantification of 4-(5-)methylimidazole (4MI) in coffee by GC-MS method .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors such as temperature and humidity. It is recommended to store the compound in a dry, cool, and well-ventilated place .
Biochemical Analysis
Biochemical Properties
2-Ethylimidazole plays a significant role in biochemical reactions. It is used as a selective catalyst for epoxy and urethanes reactions . It is also used for two components epoxy systems, for modification of epoxy resins, and for preparation of polyurethanes
Cellular Effects
It has been used as an internal standard in the quantification of 4-(5-)methylimidazole (4MI) in coffee by GC-MS method
Molecular Mechanism
It is known to be involved in the synthesis of several drugs and is a ligand in coordination chemistry
Temporal Effects in Laboratory Settings
It is known to be a stable compound with a melting point of 78-81 °C and a boiling point of 268 °C
Metabolic Pathways
It is known to be involved in the synthesis of several drugs
Properties
IUPAC Name |
2-ethyl-1H-imidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2/c1-2-5-6-3-4-7-5/h3-4H,2H2,1H3,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQAMFDRRWURCFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=CN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5061457 | |
Record name | 1H-Imidazole, 2-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5061457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
96.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White crystalline solid; [Alfa Aesar MSDS] | |
Record name | 2-Ethylimidazole | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10856 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
1072-62-4 | |
Record name | 2-Ethylimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1072-62-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Ethylimidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001072624 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Imidazole, 2-ethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1H-Imidazole, 2-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5061457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-ethylimidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.738 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-ETHYLIMIDAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R8FS8HV4RL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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